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Compound of Interest

Compound Name: Magnesium;bromide

Cat. No.: B13915299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

magnesium bromide hexahydrate (MgBr₂·6H₂O). The information is curated for professionals in

research, scientific, and drug development fields, with a focus on presenting clear, quantitative

data and outlining the general experimental approaches for their determination.

Core Physical Properties
Magnesium bromide hexahydrate is an inorganic compound that exists as a white, crystalline

solid.[1][2] It is known for its hygroscopic nature, readily absorbing moisture from the

atmosphere.[3] This compound is comprised of a magnesium cation (Mg²⁺) and two bromide

anions (Br⁻), with six water molecules integrated into its crystal lattice.

Quantitative Data Summary
The following table summarizes the key physical properties of magnesium bromide

hexahydrate, compiled from various sources.
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Property Value Units

Molecular Formula MgBr₂·6H₂O

Molecular Weight 292.20 g/mol

Melting Point 172.4 (decomposes) °C

Density 2.07 g/cm³

Solubility in Water 316 (at 0 °C) g/100 mL

Crystal System Monoclinic

Appearance Colorless monoclinic crystals

[2][4][5][6][7]

Experimental Protocols for Property Determination
While specific, detailed experimental protocols for determining each physical property of

magnesium bromide hexahydrate are not readily available in the public domain, this section

outlines the general methodologies employed for characterizing hydrated compounds.

Determination of Molecular Weight
The molecular weight of magnesium bromide hexahydrate is a calculated value based on the

atomic weights of its constituent elements (Magnesium, Bromine, Hydrogen, and Oxygen) and

its chemical formula, MgBr₂·6H₂O.[5]

Melting Point Determination
The melting point of a hydrated salt like magnesium bromide hexahydrate is typically

determined using a melting point apparatus. A small, powdered sample is placed in a capillary

tube and heated at a controlled rate. The temperature at which the solid begins to melt and the

temperature at which it completely liquefies are recorded. It is important to note that

magnesium bromide hexahydrate decomposes at its melting point.[4]

Density Measurement
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The density of a solid can be determined by several methods, including gas pycnometry, which

measures the volume of the solid by displacing a known volume of gas. The density is then

calculated by dividing the mass of the sample by the measured volume.

Solubility Analysis
To determine the solubility of magnesium bromide hexahydrate in water, a saturated solution is

prepared at a specific temperature (e.g., 0 °C). A known volume of the saturated solution is

then carefully evaporated to dryness, and the mass of the remaining solid is measured. The

solubility is expressed as the mass of the solute that can dissolve in 100 mL of the solvent at

that temperature.

Crystal Structure Analysis
The crystal structure of magnesium bromide hexahydrate is determined using X-ray

crystallography.[4] This technique involves passing X-rays through a single crystal of the

compound. The diffraction pattern of the X-rays is then analyzed to determine the arrangement

of atoms within the crystal lattice, including the parameters of the unit cell and the overall

crystal system. The crystal system for magnesium bromide hexahydrate has been identified as

monoclinic.[6]

Logical Workflow for Physical Property
Characterization
The following diagram illustrates a general workflow for the experimental determination of the

physical properties of a hydrated compound like magnesium bromide hexahydrate.
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Start: Obtain Pure Sample of
Magnesium Bromide Hexahydrate

Calculate Molecular Weight
from Chemical Formula

Determine Melting Point
(and decomposition temperature)

Measure Density
(e.g., via gas pycnometry)

Analyze Solubility
(in various solvents)

Determine Crystal Structure
(via X-ray crystallography)

Compile and Analyze Data

End: Complete Physical
Property Profile

Click to download full resolution via product page

Caption: Workflow for characterizing the physical properties of a hydrated salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Magnesium Bromide Hexahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13915299#physical-properties-of-magnesium-
bromide-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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